Cas no 475275-69-5 ((5-Chloro-2-methoxypyridin-4-YL)boronic acid)

• Product Name: (5-Chloro-2-methoxypyridin-4-YL)boronic acid
• CAS No: 475275-69-5
• MF: C₆H₇BClNO₃
• MW: 187.388680696487
• MDL: MFCD06658398
• CID: 328577
• PubChem ID: 11030558
• Update Time: 2025-11-01

(5-Chloro-2-methoxypyridin-4-YL)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-CHLORO-2-METHOXYPYRIDIN-4-YL)BORONIC ACID
• 5-Chloro-2-methoxypyridine-4-boronic acid
• B-(5-chloro-2-methoxy-4-pyridinyl)Boronic acid
• Boronic acid, B-(5-chloro-2-methoxy-4-pyridinyl)-
• 5-chloro-2-methoxypyridin-4-ylboronic acid
• 5-Chloro-2-methoxy-pyridine-4-boronic acid
• 5-CHLORO-2-METHOXYPYRIDIN-4-YL-4-BORONIC ACID
• (5-CHLORO-2-METHOXY-4-PYRIDYL)BORONIC ACID
• PubChem17064
• (5-Chloro-2-Methoxypyridin-4-Yl)BoronicAcid
• ONFAPGPPGOLJST-UHFFFAOYSA-N
• BCP17908
• 5-CHLORO-2-METHOXYPYRIDINE-4-BORONICACID
• 5-CHLORO-2-METHOXY-PYRIDINE-4-BO
• Z1198169462
• AS-18756
• SY038319
• 5-chloro-2-methoxypyridin-4-ylboronic acid;(5-Chloro-2-methoxypyridin-4-yl)boronic acid
• (5-chloro-2-methoxypyridin-4-yl)boronic acid, AldrichCPR
• A7280
• 5-chloro-2-methoxypyridin-4-yl-4-boronicacid
• SCHEMBL2317868
• 475275-69-5
• J-501567
• BB 0261011
• DTXSID00452540
• AC-33495
• CS-0030484
• AMY7945
• AKOS006292342
• (5-chloro-2-methoxy-4-pyridinyl)boronic acid
• FT-0650831
• EN300-7379694
• MFCD06658398
• BL008184
• AB25797
• Boronic acid, (5-chloro-2-methoxy-4-pyridinyl)- (9CI)
• DB-007016
• (5-Chloro-2-methoxypyridin-4-YL)boronic acid

• MDL： MFCD06658398
• Inchi： 1S/C6H7BClNO3/c1-12-6-2-4(7(10)11)5(8)3-9-6/h2-3,10-11H,1H3
• InChI Key： ONFAPGPPGOLJST-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1B(O)O)OC

Computed Properties

• Exact Mass: 187.02100
• Monoisotopic Mass: 187.0207509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.403
• Boiling Point: 347.608°C at 760 mmHg
• Flash Point: 164.028°C
• Refractive Index: 1.546
• PSA: 62.58000
• LogP: -0.57660

(5-Chloro-2-methoxypyridin-4-YL)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on (5-Chloro-2-methoxypyridin-4-YL)boronic acid

Introduction to (5-Chloro-2-methoxypyridin-4-YL)boronic Acid (CAS No. 475275-69-5)

(5-Chloro-2-methoxypyridin-4-YL)boronic acid is a specialized organoboron compound with the CAS number 475275-69-5. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications in synthetic chemistry and drug development. Its unique structure, featuring a pyridine core substituted with a chloro and methoxy group, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The boronic acid functional group in this compound plays a crucial role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is widely used in the construction of complex organic molecules. This reaction is particularly relevant in the pharmaceutical industry, where it enables the efficient synthesis of heterocyclic compounds that are prevalent in many drugs. The presence of both chloro and methoxy substituents on the pyridine ring enhances its reactivity and makes it a preferred building block for medicinal chemists.

Recent advancements in the field of organoboron chemistry have highlighted the importance of boronic acids like (5-Chloro-2-methoxypyridin-4-YL)boronic acid in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine scaffold is particularly attractive due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an ideal candidate for drug design.

In addition to its role in pharmaceutical applications, (5-Chloro-2-methoxypyridin-4-YL)boronic acid has been explored in materials science and agrochemical research. Its ability to participate in metal-catalyzed reactions makes it a valuable precursor for the synthesis of advanced materials, including conductive polymers and organic semiconductors. Furthermore, its incorporation into agrochemicals has shown promise in developing more effective and environmentally friendly pesticides.

The synthesis of (5-Chloro-2-methoxypyridin-4-YL)boronic acid typically involves multi-step organic transformations, starting from readily available pyridine derivatives. The key steps include halogenation, methylation, and subsequent boronation to introduce the boronic acid functionality. Recent improvements in synthetic methodologies have focused on enhancing yield and selectivity while minimizing side reactions. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The chemical properties of (5-Chloro-2-methoxypyridin-4-YL)boronic acid make it particularly useful in medicinal chemistry. Its stability under various reaction conditions allows for its incorporation into complex synthetic schemes without significant degradation. Moreover, its compatibility with a wide range of coupling partners enhances its versatility in drug discovery programs. Researchers have leveraged these properties to develop novel scaffolds for small molecule drugs that exhibit improved pharmacokinetic profiles and reduced toxicity.

One notable application of this compound is in the development of targeted therapies for cancer treatment. By serving as a key intermediate in the synthesis of small molecule inhibitors, (5-Chloro-2-methoxypyridin-4-YL)boronic acid has contributed to the discovery of new drugs that selectively target cancer cells while sparing healthy tissues. This approach aligns with the growing trend towards personalized medicine, where drugs are tailored to individual patients based on their specific genetic makeup.

The role of (5-Chloro-2-methoxypyridin-4-YL)boronic acid extends beyond drug development into diagnostic imaging and biomarker discovery. Its ability to form stable complexes with metal ions has been exploited in the design of contrast agents for magnetic resonance imaging (MRI). These agents improve image quality, allowing for more accurate detection and characterization of diseases such as cancer and neurodegenerative disorders.

In conclusion, (5-Chloro-2-methoxypyridin-4-YL)boronic acid is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents, advanced materials, and diagnostic tools. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges facing modern society.